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Compound of Interest

Compound Name: Edta disodium cupric salt

CAS No.: 61916-40-3

Cat. No.: B1614634

Get Quote

Executive Summary
Copper(II) Disodium EDTA (CuNa₂EDTA) is a stable, water-soluble metal chelate used

extensively in agriculture (micronutrient delivery), pharmaceutical formulations (sequestering

agent), and analytical chemistry.[1] Unlike simple copper salts (e.g., CuSO₄), the copper ion in

CuNa₂EDTA is sequestered within a hexadentate ligand cage, significantly altering its redox

potential, solubility profile, and bioavailability.

This guide provides a rigorous analysis of its thermodynamic stability, structural dynamics, and

practical methodologies for synthesis and quantification, moving beyond basic data sheets to

explore the why and how of its chemical behavior.

Chemical Identity & Structural Dynamics[1][2]
The stability of CuNa₂EDTA arises from the "Chelate Effect," where the entropic gain of

displacing water molecules drives the formation of the complex.
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Parameter Detail

IUPAC Name Disodium [-N,N',O,O',ON,ON']cuprate(2-)

Common Name EDTA Copper Disodium Salt; Copper EDTA

CAS Number 14025-15-1

Molecular Formula C₁₀H₁₂CuN₂Na₂O₈ (Anhydrous basis)

Molecular Weight
~397.74 g/mol (Anhydrous); ~433.7 g/mol

(Trihydrate/Tetrahydrate forms vary)

Coordination No. 6 (Distorted Octahedral)

Structural Geometry & The Jahn-Teller Effect
In the Cu(II) complex, the central copper ion (

electronic configuration) is coordinated by two nitrogen atoms and four carboxylate oxygen
atoms from the EDTA backbone.[1]

Expert Insight: While EDTA is typically a hexadentate ligand, Cu(II) complexes exhibit

significant Jahn-Teller distortion.[1] The axial bonds are elongated, making the complex

kinetically labile compared to Cr(III) or Co(III) analogs, despite its high thermodynamic stability.

This lability is crucial for its function as a micronutrient—it is stable enough to prevent

precipitation in soil but labile enough for root uptake mechanisms to strip the copper.

Physicochemical Properties Matrix
The following data aggregates experimental values critical for formulation stability.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/EDTA-disodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/EDTA-disodium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614634?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Behavior Relevance

Appearance Deep Blue Crystalline Powder

Color intensity is pH-

independent in the stable

range (4–9).[1]

Solubility (Water) High (>100 g/L at 20°C)
Highly soluble compared to

CuCO₃ or CuO.[1]

Solubility (Organic)
Insoluble in Ethanol,

Chloroform

Requires aqueous mobile

phases for HPLC.[1]

pH Stability Range 4.0 – 9.0

Below pH 3, protons compete

for carboxylate groups

(demetallation).[1] Above pH

10, Cu(OH)₂ may precipitate.

Stability Constant (log K) 18.78 (at 25°C, I=0.1M)

Indicates extremely strong

binding; Cu displaces Ca (log

K ~10.[1]7) and Mg (log K

~8.7).[1]

Bulk Density 0.6 – 0.8 g/cm³
Critical for solid dosage

manufacturing.[1]

Decomposition Temp > 250°C
Thermally stable for

autoclaving/sterilization.[1]

Thermodynamic Stability Logic
The log K value of 18.78 implies that for the equilibrium:

The equilibrium lies heavily to the right.[1] However, in mixed metal systems, trans-metallation
can occur.

Graphviz Diagram: Stability & Trans-metallation Logic This diagram illustrates the hierarchy of

metal displacement based on stability constants.
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Thermodynamic Hierarchy

Fe(III)-EDTA
(log K = 25.1)

Cu(II)-EDTA
(log K = 18.8)
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Zn(II)-EDTA
(log K = 16.5)

Displaces

Ca(II)-EDTA
(log K = 10.7)

Displaces

Metals higher in the chain will displace
metals lower in the chain from the EDTA cage.

Click to download full resolution via product page

Figure 1: Thermodynamic hierarchy of EDTA chelation. Copper will displace Zinc and Calcium

but can be displaced by Iron(III).

Experimental Protocols
Synthesis of High-Purity CuNa₂EDTA
Avoid using Copper Sulfate (CuSO₄) if high purity is required, as removing sodium sulfate

byproducts is difficult due to shared solubility profiles.[1] The Carbonate route is self-purifying.

Objective: Synthesize 10g of CuNa₂EDTA free of inorganic anions.

Reagents:

Disodium EDTA Dihydrate (Na₂H₂EDTA[1]·2H₂O)
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Basic Copper Carbonate (CuCO₃[1]·Cu(OH)₂)

Deionized Water (Type I)[1]

Step-by-Step Protocol:

Stoichiometric Calculation:

Target: 0.025 mol.

Weigh 9.30 g of Na₂H₂EDTA·2H₂O.[1]

Weigh ~2.8 g of Basic Copper Carbonate (approximate, use slight excess as unreacted

carbonate is insoluble).[1]

Dissolution:

Dissolve Na₂H₂EDTA in 50 mL deionized water at 60°C. The solution will be clear and

slightly acidic (pH ~4.5).

Complexation:

Slowly add Copper Carbonate to the stirring EDTA solution.

Observation: Effervescence (

release) and color change to deep blue.[1]

Reaction:

Digestion:

Maintain at 70°C for 30 minutes to ensure completion.

Filtration (Purification Step):

Filter the hot solution through a 0.45 µm membrane to remove unreacted excess Copper

Carbonate.
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Result: The filtrate contains pure CuNa₂EDTA.[1]

Crystallization:

Concentrate the filtrate by rotary evaporation to 50% volume.

Add Ethanol (95%) dropwise until turbidity persists. Cool to 4°C overnight.

Filter blue crystals and dry at 80°C.

Analytical Quantification (HPLC-UV)
Standard titrations (iodometric) work but lack specificity in mixed formulations.[1] HPLC is

preferred for stability indicating assays.

Method Principle: Reverse-phase ion-pair chromatography.[1]

Parameter Condition

Column C18 (ODS), 250 x 4.6 mm, 5 µm

Mobile Phase

30 mM Tetrabutylammonium Hydroxide (Ion

Pair) in Phosphate Buffer (pH 6.5) : Acetonitrile

(90:[1]10)

Flow Rate 1.0 mL/min

Detection
UV-Vis at 254 nm (detects the Copper-EDTA

complex directly)

Retention Time ~6-8 minutes

Graphviz Diagram: Analytical Decision Tree Logic flow for selecting the correct quantification

method.
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Method Note

Sample Analysis
Cu-EDTA

Is it a pure raw material?

Is it a complex matrix?
(Soil/Serum/Formulation)

No

Complexometric Titration
(Fast, High Precision)

Yes

HPLC-UV / LC-MS
(High Specificity)

Need Intact Chelate

ICP-OES
(Total Copper only)

Need Total Cu Content

ICP destroys the chelate structure.
Only HPLC confirms the molecule is intact.

Click to download full resolution via product page

Figure 2: Decision matrix for analytical method selection.

Safety & Environmental Impact[1]
Toxicity: CuNa₂EDTA is generally considered low toxicity (LD50 Oral Rat > 1000 mg/kg), but

high concentrations of copper are cytotoxic.[1]

Environmental Persistence: EDTA is recalcitrant to biodegradation.[1] It can mobilize heavy

metals in waterways, posing ecological risks.

Handling: Wear PPE (gloves, goggles).[1] The dust is an irritant to the respiratory tract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EDTA disodium salt | C10H14N2Na2O8 | CID 8759 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physicochemical Profiling of Copper(II) Disodium EDTA:
A Technical Compendium]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614634/docs#physicochemical-profiling-of-copper-
ii-disodium-edta-a-technical-compendium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614634?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

